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Compound of Interest

Compound Name: Boc-L-Alaninol

Cat. No.: B558388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability,

physicochemical properties, and key synthetic applications of Boc-L-alaninol. A vital chiral

building block, N-Boc-L-alaninol is extensively utilized in peptide synthesis and the

development of novel therapeutics. Its tert-butoxycarbonyl (Boc) protecting group offers stability

and allows for selective deprotection under mild acidic conditions, rendering it an invaluable

intermediate in complex organic synthesis.[1][2][3]

Commercial Availability
Boc-L-alaninol is readily available from a variety of chemical suppliers. The purity and price

can vary, and it is typically sold in quantities ranging from grams to kilograms. Below is a

summary of offerings from several prominent suppliers.

Table 1: Commercial Suppliers of Boc-L-alaninol
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Supplier Purity Quantity Price (USD) CAS Number

AKSci 97% 5 g $13 79069-13-9

25 g $20

100 g $50

500 g $150

1 kg $280

Chem-Impex ≥ 99% (GC) - - 79069-13-9

ChemScene ≥98% 10 g $5.00 - $8.00 79069-13-9

25 g $10.00 - $15.00

Sigma-Aldrich 98% - - 79069-13-9

Thermo Scientific 99% 5 g $119.65 79069-13-9

25 g -

Tokyo Chemical

Industry (TCI)
>98.0%(GC)(N) - - 79069-13-9

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to consult the supplier's website for the most current pricing and availability. This

list is not exhaustive.

Physicochemical Properties
Boc-L-alaninol is typically a white to off-white crystalline powder.[1] Its key properties are

summarized below.

Table 2: Physicochemical Data for Boc-L-alaninol
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Property Value

CAS Number 79069-13-9[1][4][5]

Molecular Formula C₈H₁₇NO₃[1][4][5]

Molecular Weight 175.23 g/mol [4][6]

Appearance White to off-white powder or crystals[1]

Melting Point 53 - 64 °C[1][7]

Optical Rotation [α]²⁰/D -9.5 to -11.5° (c=1 in chloroform)[1]

Purity ≥97% to ≥99%[1][4][5][7]

Storage 0-8°C[1]

Applications in Research and Development
N-Boc-L-alaninol serves as a crucial intermediate in several key areas of chemical and

pharmaceutical research:

Peptide Synthesis: It is a fundamental building block in the synthesis of peptides. The Boc

protecting group prevents unwanted reactions at the amino terminus during the coupling of

amino acid residues.[1][3]

Drug Development: This compound is used to create novel therapeutic agents.[1] Its

incorporation into molecules can enhance pharmacological properties.[8]

Chiral Building Block: As a chiral molecule, it is essential for the enantioselective synthesis of

complex organic molecules and active pharmaceutical ingredients (APIs).[2]

Experimental Protocols: Synthesis of N-Boc-L-
alaninol
The synthesis of N-Boc-L-alaninol is commonly achieved from the readily available starting

material, L-alanine. The following protocols describe a widely used three-step method.[2][9]

Workflow for the Synthesis of N-Boc-L-alaninol
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Caption: A three-step synthesis of N-Boc-L-alaninol from L-alanine.

Table 3: Summary of Synthetic Steps and Yields

Step Product Reagents Yield (%)

1. Esterification
L-Alanine methyl ester

hydrochloride

L-Alanine, Methanol,

Thionyl chloride
99.6%[2][9]

2. Boc Protection
N-Boc-L-alanine

methyl ester

L-Alanine methyl ester

hydrochloride, Di-tert-

butyl dicarbonate,

Triethylamine

92.2%[2]

3. Reduction N-Boc-L-alaninol

N-Boc-L-alanine

methyl ester, Sodium

borohydride, Calcium

chloride

95.8%[2]

Detailed Methodology

Step 1: Esterification of L-Alanine

Under an ice bath, slowly add 131 mL of thionyl chloride to a flask containing L-alanine in

methanol, with mechanical stirring.[9]

Set up a gas absorption device and reflux the mixture for 5-8 hours.[9]

Monitor the reaction completion using Thin Layer Chromatography (TLC).

Upon completion, evaporate the methanol under reduced pressure.[9]
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Wash the residue with toluene (3 x 120 mL) and evaporate the remaining toluene under

reduced pressure to yield L-alanine methyl ester hydrochloride as a white solid.[9]

Step 2: Boc Protection of L-Alanine Methyl Ester

To a 2L three-neck flask, add 167g of L-alanine methyl ester hydrochloride, 242g of

triethylamine, and 1L of dichloromethane.[9]

Slowly add 313g of di-tert-butyl dicarbonate, followed by an additional 200mL of

dichloromethane.[9]

Allow the reaction to proceed at room temperature for 5 hours.

Monitor the reaction by TLC.

Once complete, quench the reaction with water.

Separate the dichloromethane layer and extract the aqueous layer with dichloromethane (2 x

500 mL).[9]

Combine the organic layers and process to isolate N-Boc-L-alanine methyl ester.

Step 3: Reduction to N-Boc-L-alaninol

In a 2L three-neck flask, add 134g of crushed calcium chloride to 400mL of methanol and

500mL of tetrahydrofuran.[9]

Cool the mixture in an ice bath and stir for 30 minutes.

Add 92g of sodium borohydride in batches.[9]

Slowly add a solution of 224g of N-Boc-L-alanine methyl ester dissolved in 200mL of

tetrahydrofuran.[9]

Gradually raise the temperature to 70°C and maintain for 15-20 hours.[9]

Monitor the reaction by TLC.
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After completion, pour the reaction mixture into a large amount of ice water and filter the

solid residue to obtain N-Boc-L-alaninol.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558388#commercial-availability-of-boc-l-alaninol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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